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Compound of Interest

Compound Name:
N-(4-

chlorobenzyl)cyclopropanamine

Cat. No.: B094924 Get Quote

An In-depth Technical Guide on the Physical Properties of N-(4-
chlorobenzyl)cyclopropanamine

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a summary of the known physical properties of N-(4-
chlorobenzyl)cyclopropanamine, a compound of interest in chemical and pharmaceutical

research. Due to the limited availability of published experimental data for this specific

molecule, this document also presents standardized, detailed experimental protocols that can

be employed for its characterization.

Core Physical Properties
N-(4-chlorobenzyl)cyclopropanamine, with the CAS number 19271-24-0, is a secondary

amine. The available physical and chemical data are summarized below.
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Property Value Source

Molecular Formula C₁₀H₁₂ClN Acmec Biochemical[1]

Molecular Weight 181.66 g/mol Acmec Biochemical[1]

Physical Form Liquid Sigma-Aldrich[2]

Purity 90-95% Various Suppliers[2][3]

Boiling Point 264.2°C at 760 mmHg N/A[3]

Flash Point 113.6°C N/A[3]

Storage Temperature 2-8°C Sigma-Aldrich[2]

Experimental Protocols
The following are detailed methodologies for the experimental determination of the key physical

properties of N-(4-chlorobenzyl)cyclopropanamine. These are generalized protocols for

amines and can be adapted for this specific compound.

Determination of Boiling Point (Thiele Tube Method)
This method is suitable for determining the boiling point of small quantities of a liquid sample.

Apparatus:

Thiele tube

Micro burner or other heat source

Thermometer (calibrated)

Small test tube (e.g., 75 x 12 mm)

Capillary tube (sealed at one end)

Mineral oil or other suitable heating fluid

Rubber band or wire for attaching the test tube to the thermometer
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Procedure:

Fill the Thiele tube with mineral oil to the level of the side arm.

Add approximately 0.5 mL of N-(4-chlorobenzyl)cyclopropanamine to the small test tube.

Place the capillary tube, with the sealed end uppermost, into the test tube containing the

sample.

Attach the test tube to the thermometer using a rubber band, ensuring the sample is level

with the thermometer bulb.

Insert the thermometer and attached test tube into the Thiele tube, with the oil level above

the sample but below the top of the test tube.

Gently heat the side arm of the Thiele tube with a micro burner. This will induce convection

currents in the oil, ensuring uniform heating.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Continue heating until a continuous and rapid stream of bubbles is observed.

Remove the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Record this temperature.

Determination of Density (Pycnometer Method)
This method provides a precise measurement of the density of a liquid.

Apparatus:

Pycnometer (a specific volume glass flask)

Analytical balance (accurate to ±0.0001 g)

Constant temperature water bath
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Thermometer

Procedure:

Thoroughly clean and dry the pycnometer.

Determine and record the mass of the empty, dry pycnometer.

Fill the pycnometer with distilled water and place it in a constant temperature water bath

(e.g., at 25°C) until it reaches thermal equilibrium.

Adjust the volume of the water to the pycnometer's calibration mark, ensuring no air bubbles

are present.

Dry the outside of the pycnometer and weigh it.

Empty and dry the pycnometer.

Fill the pycnometer with N-(4-chlorobenzyl)cyclopropanamine and repeat steps 3-5.

The density of the sample is calculated using the following formula: Density_sample =

(Mass_sample / Mass_water) * Density_water_at_T where:

Mass_sample is the mass of the N-(4-chlorobenzyl)cyclopropanamine.

Mass_water is the mass of the water.

Density_water_at_T is the known density of water at the experimental temperature.

Determination of Solubility
This protocol outlines a qualitative and semi-quantitative assessment of solubility in various

solvents.

Apparatus:

Test tubes and rack

Vortex mixer
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Graduated pipettes

Procedure:

Label a series of test tubes for different solvents (e.g., water, ethanol, acetone, diethyl ether,

hexane).

Add 1 mL of each solvent to the corresponding test tube.

To each test tube, add a small, measured amount of N-(4-chlorobenzyl)cyclopropanamine
(e.g., 10 mg for a semi-quantitative test).

Vortex each tube for 30 seconds.

Visually inspect for dissolution. If the solution is clear, the compound is soluble. If it is cloudy

or a precipitate remains, it is sparingly soluble or insoluble.

For a more quantitative measure, gradually add more of the compound until saturation is

reached.

Potential Biological Activity and Experimental
Workflow
While no specific biological activities for N-(4-chlorobenzyl)cyclopropanamine have been

reported in the literature, structurally related compounds containing cyclopropane and chloro-

benzyl moieties have shown antimicrobial and antimycobacterial activities.[4][5] Therefore, a

logical first step in the biological characterization of this compound would be to screen it for

similar activities.

Below is a proposed experimental workflow for such a screening process.
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Initial Screening

Dose-Response and Cytotoxicity

Mechanism of Action Studies

Compound Preparation
(N-(4-chlorobenzyl)cyclopropanamine in DMSO)

Antimicrobial Screening
(e.g., against S. aureus, E. coli)

Antimycobacterial Screening
(e.g., against M. tuberculosis)

Determination of Minimum
Inhibitory Concentration (MIC)

Cytotoxicity Assay
(e.g., against Vero cells)

Target Identification Assays Enzyme Inhibition Assays

Click to download full resolution via product page

Caption: Proposed workflow for biological activity screening.

This workflow outlines a systematic approach to first identify any potential antimicrobial or

antimycobacterial effects, then to quantify this activity and assess its selectivity, and finally to

investigate the underlying mechanism of action. This provides a solid foundation for any future

drug development efforts based on this compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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